N-(4-methylbenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[[4-oxo-3-(thiophen-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H21N3O3S2/c1-16-8-10-17(11-9-16)13-26-21(29)15-33-25-27-22-19-6-2-3-7-20(19)31-23(22)24(30)28(25)14-18-5-4-12-32-18/h2-12H,13-15H2,1H3,(H,26,29)
• InChI Key: YJOFCTSTGPJXBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CS4)OC5=CC=CC=C53
• Molecular Formula: C25H21N3O3S2
• Molecular Weight: 475.6 g/mol

Description

N-(4-methylbenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H21N3O3S2 and its molecular weight is 475.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research into similar compounds often focuses on their synthesis and structural characterization. For example, studies on the crystal structures of related acetamides reveal insights into their conformational stability, which is essential for understanding their biological activities. Such analyses often involve detailed examination of bond angles, hydrogen bonding, and molecular conformations, providing a foundational understanding of how these compounds interact at the molecular level (Subasri et al., 2016).

Potential Biological Activities

The structural motifs within "N-(4-methylbenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide" are indicative of potential biological activities, especially as inhibitors of critical enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). Compounds with similar structures have been designed as dual inhibitors, showing significant potency against these enzymes, which are crucial targets in cancer therapy (Gangjee et al., 2008). The activity against these enzymes suggests potential applications in designing new anticancer drugs.

Antitumor Applications

The structural components of this compound, particularly the thieno[2,3-d]pyrimidine and benzofuro[3,2-d]pyrimidin motifs, are often explored for their antitumor properties. Various derivatives have been synthesized and evaluated for their antitumor activities across different cancer cell lines, with some showing considerable potential. For instance, research on novel thieno[3,2-d]pyrimidine derivatives has demonstrated significant anticancer activity, comparable to established chemotherapy agents in some cases, highlighting the therapeutic potential of such compounds (Hafez & El-Gazzar, 2017).

Mechanism of Action

Target of Action

F2692-0359, also known as N-[(4-methylphenyl)methyl]-2-({6-oxo-5-[(thiophen-2-yl)methyl]-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide, is a potential anxiolytic compound .

Mode of Action

F2692-0359 exhibits dose-dependent anxiolytic properties . It is active in the elevated plus-maze and the punished drinking tests in rats . The anxiolytic effects of F2692-0359 are antagonized by the benzodiazepine antagonists, flumazenil and ZK 93426 .

Pharmacokinetics

It is known that f2692-0359 exhibits anticonvulsant, sedative, myorelaxant and amnesic effects at doses 3–30 times higher than those required for anxiolytic activity .

Result of Action

It is known that f2692-0359 exhibits dose-dependent anxiolytic properties .